2-(7-oxo-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide

Specification

• CAS No.: 892476-66-3
• Molecular Formula: C19H16N6O2
• Molecular Weight: 360.377
• IUPAC Name: N-(2-methylphenyl)-2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)acetamide
• Standard InChI: InChI=1S/C19H16N6O2/c1-13-7-5-6-10-15(13)21-16(26)11-24-12-20-18-17(19(24)27)22-23-25(18)14-8-3-2-4-9-14/h2-10,12H,11H2,1H3,(H,21,26)
• Standard InChI Key: XTZQUSVFGOREKY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC=CC=C4

Introduction

Synthesis and Biological Activity

While specific synthesis details for 2-(7-oxo-3-phenyl-3H-triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide are not available, compounds within the triazolopyrimidine class are typically synthesized through multi-step reactions involving the formation of the triazole and pyrimidine rings. Biological activities of similar compounds include antiplatelet and antibacterial effects, though these activities can vary significantly with structural modifications.

Biological Activity	Description
Antiplatelet Activity	Observed in some triazolopyrimidine derivatives
Antibacterial Activity	Exhibited by certain compounds in this class

Research Findings and Future Directions

Given the lack of specific data on 2-(7-oxo-3-phenyl-3H-triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide, future research should focus on its synthesis, characterization, and biological evaluation. This could involve exploring its potential as a therapeutic agent by assessing its efficacy and safety in relevant biological models.

Future Research Directions	Description
Synthesis and Characterization	Develop efficient synthesis methods and fully characterize the compound
Biological Evaluation	Assess antiplatelet, antibacterial, and potential antitumor activities